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Compound of Interest

Compound Name: 2,6-Dichloropurine riboside

Cat. No.: B016349

For Immediate Reference: Treat 2,6-Dichloropurine Riboside as a Hazardous Chemical
Waste. Do not dispose of it down the drain or in regular trash.

This guide provides essential safety and logistical information for the proper disposal of 2,6-
Dichloropurine riboside, a purine analog commonly used in research and drug development.
Adherence to these procedures is critical to ensure personnel safety and environmental
compliance.

Hazard Profile and Safety Summary

2,6-Dichloropurine riboside is classified with specific health hazards that necessitate careful
handling and disposal. The following table summarizes its hazard classification according to the
Globally Harmonized System (GHS).

Hazard Classification GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

. _ H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation[1]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[1]
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Due to these hazards, appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat, must be worn at all times when handling this compound.

Detailed Disposal Protocol

The proper disposal of 2,6-Dichloropurine riboside must be conducted in accordance with
local, state, and federal regulations. The following steps provide a general framework for its
safe disposal as a hazardous chemical waste.

Step 1: Waste Identification and Segregation

o Designate as Hazardous Waste: At the point of generation, any unwanted 2,6-
Dichloropurine riboside, including pure compound, solutions, or contaminated labware,
must be declared as hazardous waste.

e Segregate Waste Streams:

o Solid Waste: Collect pure 2,6-Dichloropurine riboside and any contaminated solid
materials (e.g., weighing paper, gloves, pipette tips) in a designated solid hazardous waste
container.[2]

o Liquid Waste: Collect solutions containing 2,6-Dichloropurine riboside in a separate,
compatible liquid hazardous waste container. Do not mix with other incompatible waste
streams.

o Sharps: Any contaminated sharps (e.g., needles, broken glass) must be disposed of in a
designated sharps container for hazardous chemical waste.[2]

Step 2: Container Selection and Labeling

» Use Compatible Containers: Waste must be stored in containers that are chemically
compatible with 2,6-Dichloropurine riboside and are in good condition with no leaks or
rust.[3] The original manufacturer's container is often a suitable choice if it is intact.[4][5]

e Secure Closure: Containers must have a leak-proof, screw-on cap.[2] Parafilm or stoppers
are not acceptable for sealing. The container must be kept closed except when adding
waste.[2][4]
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e Proper Labeling: Affix a "Hazardous Waste" label to the container. The label must include:

o

The full chemical name: "2,6-Dichloropurine riboside"

[¢]

The concentration and quantity of the waste.

The date the waste was first added to the container.

[¢]

[e]

The name of the principal investigator or lab group.
Step 3: Storage and Accumulation

» Designated Storage Area: Store the hazardous waste container in a designated, secure area
within the laboratory.[2]

e Secondary Containment: Place the primary waste container inside a larger, chemically
compatible secondary container to contain any potential leaks or spills.[2] The secondary
container should be able to hold 110% of the volume of the primary container.[2]

e Segregation from Incompatibles: Store the waste away from incompatible materials, such as
strong oxidizing agents and strong bases.[6]

Step 4: Disposal and Removal

e Arrange for Pickup: Contact your institution's Environmental Health and Safety (EH&S)
department to schedule a pickup for the hazardous waste.[5] Do not allow waste to
accumulate beyond your institution's specified time limits.[5]

» Final Disposal Method: The ultimate disposal of 2,6-Dichloropurine riboside should be
handled by a licensed chemical destruction facility.[7] The preferred method is typically
controlled incineration with flue gas scrubbing to prevent environmental contamination.[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2,6-
Dichloropurine riboside.
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Caption: Disposal workflow for 2,6-Dichloropurine Riboside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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